molecular formula C13H9F2NO4S B8662177 3-{[(2,6-Difluorophenyl)amino]sulfonyl}benzoic acid

3-{[(2,6-Difluorophenyl)amino]sulfonyl}benzoic acid

Cat. No.: B8662177
M. Wt: 313.28 g/mol
InChI Key: HLZIHOVVPCDXBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-{[(2,6-Difluorophenyl)amino]sulfonyl}benzoic acid is a useful research compound. Its molecular formula is C13H9F2NO4S and its molecular weight is 313.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H9F2NO4S

Molecular Weight

313.28 g/mol

IUPAC Name

3-[(2,6-difluorophenyl)sulfamoyl]benzoic acid

InChI

InChI=1S/C13H9F2NO4S/c14-10-5-2-6-11(15)12(10)16-21(19,20)9-4-1-3-8(7-9)13(17)18/h1-7,16H,(H,17,18)

InChI Key

HLZIHOVVPCDXBK-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)S(=O)(=O)NC2=C(C=CC=C2F)F)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the product of Step A was added ethanol (8 mL) followed by a solution of 50% NaOH (0.96 g, 12.1 mmol) in water (8 mL). The reaction was stirred at ambient temperature for 1.5 hours. To the mixture was added dropwise 1 N HCl (28 mL), and the mixture was stirred at ambient temperature overnight. The solids were collected by filtration, washed with water (2×5 mL), and dried in a vacuum oven at 50° C. overnights to give 3-{[(2,6-difluorophenyl)amino]sulfonyl}benzoic acid: 1H NMR (400 MHz, DMSO-d6) δ ppm 7.11 (t, J=8.1 Hz, 2H), 7.33-7.41 (m, 1H), 7.71 (t, J=7.7 Hz, 1H), 7.92 (dt, J=8.4, 1.1 Hz, 1H), 8.19 (dt, J=7.8, 1.1 Hz, 1H), 8.27 (t, J=1.51 Hz, 1H), 10.20 (s, 1H), 13.48 (s, 1H); MS (ESI) m/z 312 (M−H)−.
Name
product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
8 mL
Type
reactant
Reaction Step One
Name
Quantity
0.96 g
Type
reactant
Reaction Step Two
Name
Quantity
28 mL
Type
reactant
Reaction Step Three
Name
Quantity
8 mL
Type
solvent
Reaction Step Four

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